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Compound of Interest

Compound Name: Lasalocid

Cat. No.: B1674519 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper handling, storage, and use of

Lasalocid in a laboratory setting. The following information is intended to supplement, not

replace, institutional safety protocols and the product's Safety Data Sheet (SDS).

Frequently Asked Questions (FAQs)
Q1: What is Lasalocid and what is its primary mechanism of action?

A1: Lasalocid is a polyether ionophore antibiotic produced by the bacterium Streptomyces

lasaliensis.[1] Its primary mechanism of action is to transport mono- and divalent cations (e.g.,

K+, Na+, Ca2+, Mg2+) across biological membranes, disrupting cellular ion gradients.[2][3]

This disruption of ionic homeostasis is the basis for its antibacterial and anticoccidial activities.

[2]

Q2: What are the primary hazards associated with Lasalocid in the laboratory?

A2: According to its Safety Data Sheet (SDS), Lasalocid sodium can be harmful if swallowed

or inhaled.[4] It may also cause skin and serious eye irritation.[5] It is crucial to handle

Lasalocid with appropriate personal protective equipment (PPE) in a well-ventilated area.

Q3: How should solid Lasalocid be stored?
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A3: Solid Lasalocid should be stored in a tightly sealed container in a dry, well-ventilated

place.[6] For long-term stability, storage at -20°C is recommended.[6]

Q4: How should Lasalocid stock solutions be prepared and stored?

A4: A common method for preparing a Lasalocid stock solution is to dissolve the sodium salt in

an organic solvent such as methanol or tetrahydrofuran (THF).[7][8] For example, a 1 mg/mL

stock solution can be prepared by dissolving 40 mg of Lasalocid in methanol.[7] Stock

solutions should be stored in tightly sealed containers, protected from light, at 4°C or -20°C.[8]

Under these conditions, solutions may be stable for several months.[8]

Troubleshooting Guides
This section addresses specific issues that researchers may encounter during their

experiments with Lasalocid.

Issue 1: Precipitation of Lasalocid in Cell Culture Media

Problem: A precipitate is observed after adding Lasalocid stock solution to the cell culture

medium.

Possible Causes:

Solvent Shock: The organic solvent of the stock solution is immiscible with the aqueous

culture medium, causing the hydrophobic Lasalocid to precipitate.

High Concentration: The final concentration of Lasalocid in the medium exceeds its

solubility limit.

Interaction with Media Components: Lasalocid may interact with components in the

media, such as proteins or salts, leading to precipitation.[5]

Solutions:

Dilution Method: To minimize solvent shock, perform a serial dilution of the stock solution

in the culture medium. Add the Lasalocid stock solution dropwise to the medium while

gently vortexing.
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Solvent Choice: Ensure the final concentration of the organic solvent in the culture

medium is minimal (typically <0.5%) and non-toxic to the cells.

Pre-warm Media: Warm the culture medium to 37°C before adding the Lasalocid solution,

as solubility can be temperature-dependent.[9]

Check for Contamination: Microbial contamination can also cause turbidity and

precipitation in the culture medium.[5][6]

Issue 2: Inconsistent or Unexpected Experimental Results

Problem: High variability between replicate experiments or unexpected biological effects are

observed.

Possible Causes:

Degradation of Lasalocid: Lasalocid in solution may degrade over time, especially if not

stored properly (e.g., exposure to light or elevated temperatures).

Drug Interactions: Lasalocid's ionophoretic activity can be influenced by other compounds

in the experimental system. For example, its effects can be potentiated by other drugs,

leading to toxicity.[4]

Off-Target Effects: At higher concentrations, Lasalocid can induce cellular stress

responses, including apoptosis and autophagy, which may confound the primary

experimental observations.[7][8]

Solutions:

Fresh Preparations: Prepare fresh dilutions of Lasalocid from a properly stored stock

solution for each experiment to ensure consistent potency.

Control for Interactions: Carefully review all components of the experimental system for

potential interactions with an ionophore.

Dose-Response Curve: Perform a dose-response experiment to determine the optimal

concentration range for the desired effect and to identify concentrations that may induce
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off-target effects.

Vehicle Control: Always include a vehicle control (the solvent used for the stock solution)

to account for any effects of the solvent on the experimental outcome.

Issue 3: Difficulty in Confirming Ionophoretic Activity

Problem: It is unclear if the observed biological effect is a direct result of Lasalocid's

ionophore activity.

Solution:

Direct Measurement of Ion Flux: Utilize fluorescent ion indicators to directly measure

changes in intracellular ion concentrations. For example, fluorescent dyes like Fluo-4 AM

or Fura-2 AM can be used to measure changes in intracellular calcium levels upon

Lasalocid treatment.[10]

Mitochondrial Membrane Potential Assay: As an ionophore, Lasalocid can disrupt the

mitochondrial membrane potential. This can be measured using fluorescent probes such

as JC-1, which exhibits a fluorescence shift from red to green as the membrane potential

decreases.[11]

Data Presentation
Table 1: Solubility of Lasalocid Sodium

Solvent Solubility Reference

Methanol Soluble --INVALID-LINK--

Tetrahydrofuran (THF) Soluble [8]

Dimethyl sulfoxide (DMSO) Soluble --INVALID-LINK--

Ethanol Soluble --INVALID-LINK--

Water Sparingly soluble [4]

Table 2: Recommended Storage Conditions
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Form Temperature Duration
Additional
Notes

Reference

Solid -20°C Long-term
Store in a dry,

dark place.
[6]

Stock Solution

(in organic

solvent)

4°C or -20°C Up to 5 months
Protect from

light. Seal tightly.
[8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Lasalocid Stock Solution in DMSO

Materials:

Lasalocid sodium (MW: 612.78 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Weigh out 6.13 mg of Lasalocid sodium into a sterile microcentrifuge tube.

2. Add 1.0 mL of anhydrous DMSO to the tube.

3. Vortex thoroughly until the solid is completely dissolved.

4. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

5. Store the aliquots at -20°C, protected from light.

Protocol 2: Assay for Measuring Changes in Intracellular Calcium Concentration

Materials:
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Cells of interest cultured in a 96-well black, clear-bottom plate

Fluo-4 AM fluorescent calcium indicator

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS) with Ca2+ and Mg2+

Lasalocid stock solution (e.g., 10 mM in DMSO)

Ionomycin (positive control)

Fluorescence plate reader with excitation/emission wavelengths of ~494/516 nm

Procedure:

1. Prepare a Fluo-4 AM loading solution by diluting the Fluo-4 AM stock and Pluronic F-127

in HBSS to the desired final concentration (typically 1-5 µM Fluo-4 AM and 0.02% Pluronic

F-127).

2. Remove the culture medium from the cells and wash once with HBSS.

3. Add the Fluo-4 AM loading solution to each well and incubate at 37°C for 30-60 minutes.

4. Wash the cells twice with HBSS to remove excess dye.

5. Add fresh HBSS to each well.

6. Measure the baseline fluorescence using the plate reader.

7. Prepare serial dilutions of Lasalocid in HBSS.

8. Add the Lasalocid dilutions and controls (vehicle and Ionomycin) to the wells.

9. Immediately begin kinetic measurement of fluorescence intensity over time. An increase in

fluorescence indicates an increase in intracellular calcium concentration.

Visualizations
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Caption: Lasalocid's mechanism of action and downstream cellular effects.
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Caption: Experimental workflow for measuring intracellular ion flux.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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